Cas no 54252-33-4 (4-methyl-2-2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl-1,3-benzothiazole)
4-methyl-2-2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl-1,3-benzothiazole
- 54252-33-4
- EN300-2009090
- 4-methyl-2-[2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl]-1,3-benzothiazole
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- Inchi: 1S/C16H14N4S2/c1-9-5-3-7-11-13(9)17-15(21-11)19-20-16-18-14-10(2)6-4-8-12(14)22-16/h3-8H,1-2H3,(H,17,19)(H,18,20)
- InChI Key: SPEMKEWCLHMPRK-UHFFFAOYSA-N
- SMILES: S1C(NNC2=NC3C(C)=CC=CC=3S2)=NC2C(C)=CC=CC1=2
Computed Properties
- Exact Mass: 326.06598881g/mol
- Monoisotopic Mass: 326.06598881g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 106Ų
4-methyl-2-2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2009090-0.05g |
4-methyl-2-[2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl]-1,3-benzothiazole |
54252-33-4 | 0.05g |
$1339.0 | 2023-09-16 | ||
| Enamine | EN300-2009090-0.1g |
4-methyl-2-[2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl]-1,3-benzothiazole |
54252-33-4 | 0.1g |
$1994.0 | 2023-09-16 | ||
| Enamine | EN300-2009090-0.25g |
4-methyl-2-[2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl]-1,3-benzothiazole |
54252-33-4 | 0.25g |
$2844.0 | 2023-09-16 | ||
| Enamine | EN300-2009090-0.5g |
4-methyl-2-[2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl]-1,3-benzothiazole |
54252-33-4 | 0.5g |
$4482.0 | 2023-09-16 | ||
| Enamine | EN300-2009090-1.0g |
4-methyl-2-[2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl]-1,3-benzothiazole |
54252-33-4 | 1g |
$5747.0 | 2023-06-02 | ||
| Enamine | EN300-2009090-1g |
4-methyl-2-[2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl]-1,3-benzothiazole |
54252-33-4 | 1g |
$5747.0 | 2023-09-16 |
4-methyl-2-2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl-1,3-benzothiazole Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 4-methyl-2-2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yl-1,3-benzothiazole
4-Methyl-2-(2-(4-Methyl-1,3-Benzothiazol-2-Yl)Hydrazin-1-Yl)-1,3-Benzothiazole (CAS No. 54252-33-4)
The compound 4-methyl-2-(2-(4-methyl-1,3-benzothiazol-2-yl)hydrazin-1-yli)-1,3-benzothiazole (CAS No. 54252-33-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging uses in fields such as materials science, pharmaceuticals, and sensor technology. The CAS number 54252-33 uniquely identifies this compound in chemical databases worldwide.
The molecular structure of 4-methyl-substituted benzothiazole derivatives is characterized by the presence of a hydrazine group attached to the benzothiazole ring system. This unique structure endows the compound with distinctive electronic and optical properties. Recent studies have highlighted the potential of such compounds in advanced materials development, particularly in the creation of highly sensitive sensors for environmental monitoring and biomedical applications.
One of the most promising applications of CAS 54252 lies in its use as a building block for functional materials. Researchers have demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical and thermal stability. Furthermore, its ability to form stable coordination complexes with metal ions has opened new avenues for its use in catalysis and drug delivery systems.
In the field of pharmaceuticals, benzothiazole derivatives like CAS 5425 have shown potential as anti-inflammatory and anticancer agents. Recent preclinical studies suggest that this compound exhibits selective cytotoxicity against cancer cells while minimizing adverse effects on healthy tissues. This makes it a strong candidate for further exploration in drug development pipelines.
The synthesis of CAS 5425 involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale manufacturing.
From an environmental perspective, the stability and biodegradability of benzothiazole derivatives are critical factors in assessing their ecological impact. Studies indicate that CAS 54 is relatively stable under normal environmental conditions, making it suitable for applications where long-term performance is required.
In conclusion, CAS No. 54, or benzothiazole derivative CAS 54, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure and versatile properties make it a valuable asset in both academic research and industrial innovation. As ongoing research continues to uncover new functionalities and optimizations for this compound, its role in shaping future technologies is expected to grow significantly.
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